2,2-Difluoro-1-(4-methylpiperazino)-2-phenoxy-1-ethanone

• IUPAC Name: 2,2-difluoro-1-(4-methylpiperazin-1-yl)-2-phenoxyethanone
• InChI: InChI=1S/C13H16F2N2O2/c1-16-7-9-17(10-8-16)12(18)13(14,15)19-11-5-3-2-4-6-11/h2-6H,7-10H2,1H3
• InChI Key: HJFCCHVCOMNTMD-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)C(OC2=CC=CC=C2)(F)F
• Molecular Formula: C13H16F2N2O2
• Molecular Weight: 270.27 g/mol

Description

2,2-Difluoro-1-(4-methylpiperazino)-2-phenoxy-1-ethanone (DFPE) is a novel compound with a wide range of applications in both scientific research and laboratory experiments. It is a fluorinated molecule that has a unique structure and properties, making it an attractive and versatile compound for many different uses. DFPE is a synthetic compound that is synthesized in the laboratory through a multi-step process. In

Scientific Research Applications

2,2-Difluoro-1-(4-methylpiperazino)-2-phenoxy-1-ethanone has a variety of applications in scientific research. It has been used as a reagent in the synthesis of various compounds, such as amides, esters, and ketones. It has also been used in the synthesis of heterocyclic compounds, such as pyridines and pyrazoles. Additionally, 2,2-Difluoro-1-(4-methylpiperazino)-2-phenoxy-1-ethanone has been used as a catalyst in the synthesis of various organic compounds, such as alcohols and amines.

Mechanism of Action

The mechanism of action of 2,2-Difluoro-1-(4-methylpiperazino)-2-phenoxy-1-ethanone is not yet fully understood. However, it is believed to act as a nucleophilic reagent in the synthesis of various compounds. It is thought to act as a Lewis acid, which is a type of acid that can accept electrons. This allows it to react with nucleophiles, such as amines, to form new compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2,2-Difluoro-1-(4-methylpiperazino)-2-phenoxy-1-ethanone are not yet fully understood. However, it is believed to have some effects on the body, such as increasing the activity of enzymes involved in the metabolism of carbohydrates and lipids. Additionally, it is thought to have some anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

The advantages of using 2,2-Difluoro-1-(4-methylpiperazino)-2-phenoxy-1-ethanone in laboratory experiments include its high reactivity, low toxicity, and its ability to be used in a wide range of reactions. Additionally, it is relatively easy to synthesize in the laboratory. The main limitation of 2,2-Difluoro-1-(4-methylpiperazino)-2-phenoxy-1-ethanone is its cost, as it is relatively expensive compared to other reagents.

Future Directions

The future directions for 2,2-Difluoro-1-(4-methylpiperazino)-2-phenoxy-1-ethanone include further research into its mechanism of action and its biochemical and physiological effects. Additionally, further research could be done to explore its potential applications in the synthesis of various compounds. Additionally, further research could be done to explore its potential as a therapeutic agent. Finally, further research could be done to explore its potential applications in the synthesis of various industrial compounds.